Cas no 1805468-34-1 (2,4-Bis(trifluoromethyl)-5-iodobenzamide)

• Product Name: 2,4-Bis(trifluoromethyl)-5-iodobenzamide
• CAS No: 1805468-34-1
• MF: C₉H₄F₆INO
• MW: 383.029055595398
• CID: 4964860
• Update Time: 2025-07-23

2,4-Bis(trifluoromethyl)-5-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-iodobenzamide

• Inchi： 1S/C9H4F6INO/c10-8(11,12)4-2-5(9(13,14)15)6(16)1-3(4)7(17)18/h1-2H,(H2,17,18)
• InChI Key： RSZHGSFYXFBQNW-UHFFFAOYSA-N
• SMILES： IC1=CC(C(N)=O)=C(C(F)(F)F)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 382.92418 g/mol
• Monoisotopic Mass: 382.92418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.1
• Molecular Weight: 383.03

Additional information on 2,4-Bis(trifluoromethyl)-5-iodobenzamide

Introduction to 2,4-Bis(trifluoromethyl)-5-iodobenzamide (CAS No. 1805468-34-1)

2,4-Bis(trifluoromethyl)-5-iodobenzamide, identified by its Chemical Abstracts Service number CAS No. 1805468-34-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of multiple substituents, particularly the trifluoromethyl groups at the 2 and 4 positions and an iodine atom at the 5 position, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery and development.

The trifluoromethyl group is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity to biological targets. In contrast, the iodine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in constructing complex molecular architectures. These features make 2,4-Bis(trifluoromethyl)-5-iodobenzamide a promising intermediate in the synthesis of novel therapeutic agents targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the utility of halogenated aromatic amides in developing small-molecule inhibitors. Specifically, studies have demonstrated that compounds containing trifluoromethyl and iodine substituents exhibit improved pharmacokinetic profiles and enhanced interaction with protein targets. For instance, derivatives of benzamide with similar substitution patterns have shown promise in inhibiting enzymes involved in cancer pathways, such as tyrosine kinases and proteases.

The synthesis of 2,4-Bis(trifluoromethyl)-5-iodobenzamide typically involves multi-step organic transformations starting from commercially available precursors. The introduction of the trifluoromethyl groups is commonly achieved through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent iodination at the 5-position can be performed using iodinating agents under controlled conditions to ensure regioselectivity. The resulting compound is then subjected to amide bond formation to yield the desired product.

In the realm of drug discovery, 2,4-Bis(trifluoromethyl)-5-iodobenzamide has been explored as a key intermediate in designing molecules with potential therapeutic applications. Researchers have leveraged its structural features to develop inhibitors targeting kinases and other enzymes implicated in inflammatory diseases and neurological disorders. The iodine atom at the 5-position allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

One notable area of research involves using 2,4-Bis(trifluoromethyl)-5-iodobenzamide to construct inhibitors of Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with autoimmune diseases. By incorporating this compound into larger molecular frameworks through palladium-catalyzed coupling reactions, scientists have generated novel JAK inhibitors with improved selectivity and efficacy. These efforts align with global trends toward developing targeted therapies that modulate inflammatory responses without systemic side effects.

The impact of fluorine substitution on biological activity has been extensively studied, and compounds like 2,4-Bis(trifluoromethyl)-5-iodobenzamide exemplify how subtle modifications can significantly influence pharmacological properties. The electron-withdrawing nature of the trifluoromethyl groups increases lipophilicity while reducing polarity, which is often critical for drug membrane permeability. Meanwhile, the presence of an electron-rich iodine atom enhances reactivity in subsequent synthetic steps.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential hits derived from scaffolds like 2,4-Bis(trifluoromethyl)-5-iodobenzamide. Molecular docking simulations suggest that this compound can interact effectively with binding pockets of target proteins due to its optimized shape and charge distribution. Such computational approaches accelerate hit identification and guide experimental design in drug development pipelines.

The versatility of 2,4-Bis(trifluoromethyl)-5-iodobenzamide extends beyond kinase inhibition; it has also been explored in developing antimicrobial agents against resistant bacterial strains. The structural motifs present in this compound mimic natural ligands that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies indicate that derivatives of this scaffold exhibit promising activity against Gram-positive and Gram-negative pathogens.

In conclusion,2,4-Bis(trifluoromethyl)-5-iodobenzamide (CAS No. 1805468-34-1) represents a valuable building block in pharmaceutical research due to its unique structural features and synthetic accessibility. Its combination of electron-withdrawing trifluoromethyl groups and reactive iodine substituent makes it an ideal candidate for generating novel therapeutic agents targeting diverse diseases. As research continues to uncover new applications for halogenated aromatic amides,this compound will undoubtedly remain at the forefront of drug discovery efforts aimed at improving human health outcomes.